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Compound of Interest

Compound Name: Cesium dichromate

Cat. No.: B1587082

For Researchers, Scientists, and Drug Development Professionals
Introduction

Cesium dichromate (Csz2Cr207) is an inorganic compound that serves as a strong oxidizing
agent. It is utilized in various chemical syntheses and analytical procedures. Due to its
hazardous nature, strict adherence to safety protocols during the preparation and handling of
its solutions is paramount. These application notes provide a detailed protocol for the
preparation of a cesium dichromate solution, along with essential safety information and

physical and chemical properties.

Quantitative Data

A summary of the key quantitative data for cesium dichromate is presented in the table below
for easy reference.
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Property Value Reference
Molar Mass 481.80 g/mol [1]
Orange odorless crystalline
Appearance [1112]
powder
Melting Point 384 °C [3]
Decomposition Temperature 600 °C [3]

I 0.09 g/100 g at 0°C 3.6 g/100
Solubility in Water [3]
g at 25°C

Safety Precautions

Cesium dichromate is a hazardous substance with multiple health risks. All handling must be
performed in a well-ventilated fume hood while wearing appropriate personal protective
equipment (PPE), including a lab coat, chemical-resistant gloves, and safety goggles.

Hazards:

o Oxidizer: May intensify fire; keep away from combustible materials.
 Toxicity: Toxic if swallowed and may be harmful in contact with skin.
» Carcinogenicity: May cause cancer.

e Reproductive Toxicity: May damage fertility or the unborn child.

» Respiratory Sensitizer: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.

o Skin Sensitizer: May cause an allergic skin reaction.
o Corrosive: Causes severe skin burns and eye damage.

o Environmental Hazard: Very toxic to aquatic life with long-lasting effects.
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Experimental Protocol: Preparation of a 0.1 M
Cesium Dichromate Solution

This protocol details the preparation of 100 mL of a 0.1 M cesium dichromate solution.
Materials:
e Cesium dichromate (Cs2Cr207) solid
« Distilled or deionized water
e 100 mL volumetric flask
» Weighing paper or boat
e Spatula
e Funnel
» Beaker
» Wash bottle with distilled/deionized water
o Personal Protective Equipment (PPE): lab coat, chemical-resistant gloves, safety goggles
Procedure:
o Don PPE: Before handling any chemicals, put on your lab coat, gloves, and safety goggles.
o Calculate the required mass:
o Molarity (M) = moles of solute / liters of solution
o Moles of Cs2Cr207 = Molarity x Volume (L) = 0.1 mol/L x 0.1 L = 0.01 mol
o Mass of Cs2Cr207 = Moles x Molar Mass = 0.01 mol x 481.80 g/mol = 4.818 g

e Weigh the cesium dichromate:
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o Place a weighing boat on an analytical balance and tare it.

o Carefully weigh out 4.818 g of cesium dichromate solid using a spatula.

¢ Dissolve the solid:

o

Place a funnel in the neck of the 100 mL volumetric flask.

[¢]

Carefully transfer the weighed cesium dichromate into the flask.

[e]

Use a wash bottle to rinse any remaining solid from the weighing boat and funnel into the
flask.

[¢]

Add approximately 50 mL of distilled/deionized water to the flask.

[e]

Swirl the flask gently to dissolve the solid. The solution will have an orange color.
e Bring to volume:

o Once the solid is completely dissolved, add distilled/deionized water to the flask until the
bottom of the meniscus reaches the calibration mark.

e Homogenize the solution:

o Cap the volumetric flask and invert it several times to ensure the solution is thoroughly
mixed.

o Storage and Labeling:

o Transfer the solution to a clean, properly labeled bottle. The label should include the
chemical name (Cesium Dichromate Solution), concentration (0.1 M), date of
preparation, and appropriate hazard pictograms.

o Store in a cool, dry, and well-ventilated area away from incompatible materials.

Diagrams
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Preparation Steps
@ 1, ( Weigh4818g ) 2 Dissolve in ~50 mL 3_( AddH20to | _4_(CapandInvert) 5
Cs2Cr207 H20 in Volumetric Flask 100 mL Mark to Mix Store and Label

Safety Precautions

Work in a
Fume Hood

Wear PPE:
- Goggles
- Gloves

- Lab Coat

Click to download full resolution via product page

Caption: Workflow for the preparation of a 0.1 M cesium dichromate solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587082#protocol-for-cesium-dichromate-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1587082#protocol-for-cesium-dichromate-solution-preparation
https://www.benchchem.com/product/b1587082#protocol-for-cesium-dichromate-solution-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1587082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

